Cas no 145224-96-0 (hexaaspartic acid)
hexaaspartic acid structure
Product Name:hexaaspartic acid
CAS No:145224-96-0
MF:C24H42N6O24
MW:798.61608
CID:101782
Update Time:2023-11-19
hexaaspartic acid Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-
- 2-aminobutanedioic acid
- hexaaspartic acid
- PUBCHEM_53431306
- CID 53431306
- L-Aspartic acid, L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-
-
- Inchi: 1S/6C4H7NO4/c6*5-2(4(8)9)1-3(6)7/h6*2H,1,5H2,(H,6,7)(H,8,9)
- InChI Key: PVAHKWCVDPXQDH-UHFFFAOYSA-N
- SMILES: OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 30
- Heavy Atom Count: 54
- Rotatable Bond Count: 18
- Complexity: 133
- Topological Polar Surface Area: 604
Experimental Properties
- Density: 1.676±0.06 g/cm3(Predicted)
- Boiling Point: 1383.8±65.0 °C(Predicted)
- pka: 2.70±0.10(Predicted)
hexaaspartic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1484881-10mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 10mg |
$139.0 | 2025-03-05 | |
| Ambeed | A1484881-25mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 25mg |
$277.0 | 2025-03-05 | |
| Ambeed | A1484881-5mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 5mg |
$85.0 | 2025-03-05 | |
| Ambeed | A1484881-50mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 50mg |
$448.0 | 2025-03-05 | |
| TargetMol Chemicals | T76415-2mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 2mg |
¥ 578 | 2024-07-19 | ||
| Ambeed | A1484881-5mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 5mg |
$550.0 | 2025-06-07 | |
| Ambeed | A1484881-10mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 10mg |
$900.0 | 2025-06-07 | |
| Ambeed | A1484881-25mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 25mg |
$1800.0 | 2025-06-07 | |
| Ambeed | A1484881-50mg |
Asp-Asp-Asp-Asp-Asp-Asp |
145224-96-0 | 98% | 50mg |
$2910.0 | 2025-06-07 |
hexaaspartic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
145224-96-0 (hexaaspartic acid) Related Products
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- 32505-46-7(Aspartic acid-d, L-(8CI))
- 3715-15-9(L-Aspartic-4-14C acid(6CI,9CI))
- 3842-25-9(L-Aspartic Acid-d3)
- 1783-96-6(D-Aspartic acid)
- 27881-03-4(Polysuccinimide)
- 14341-75-4(DL-Aspartic-2,3,3-d3 Acid)
- 25608-40-6(Polyaspartic Acid)
- 56-84-8(L-Aspartic acid)
- 3715-16-0(L-Aspartic Acid-15N)
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